1-(3,4-Dimethylphenyl)ethanamine hydrochloride
Overview
Description
1-(3,4-Dimethylphenyl)ethanamine hydrochloride is a chemical compound with the CAS Number: 1079650-53-5 . It has a molecular weight of 185.7 and its IUPAC name is (1R)-1-(3,4-dimethylphenyl)ethanamine hydrochloride .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the linear formula C10H16ClN . The InChI code for this compound is 1S/C10H15N.ClH/c1-7-4-5-10(9(3)11)6-8(7)2;/h4-6,9H,11H2,1-3H3;1H/t9-;/m1./s1 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a density of 0.9±0.1 g/cm3 . The boiling point is 233.6±9.0 °C at 760 mmHg . The compound has a flash point of 96.9±8.5 °C .Scientific Research Applications
Green Chemistry in Chiral Molecule Production
The study by Panić et al. (2017) explores the use of 1-(3,4-dimethylphenyl)ethanone, a closely related compound to 1-(3,4-dimethylphenyl)ethanamine hydrochloride, in green chemistry. It demonstrates the enantioselective preparation of chiral molecules using whole-cell biocatalysis (plant cells) and environmentally friendly solvents (NADES). The research highlights the potential of using natural deep eutectic solvents (NADES) as a green reaction medium for plant-mediated bioreductions, showcasing an innovative approach in the synthesis of chiral building blocks while adhering to green chemistry principles Panić et al., 2017.
Synthesis and Antiamoebic Activity
Zaidi et al. (2015) conducted a study on chalcones possessing N-substituted ethanamine, synthesized through the reaction of 1-(4-(2-substituted ethoxy)phenyl)ethanones with various aldehydes. This research indicates the potential biomedical application of compounds related to this compound in treating amoebic infections. Several synthesized compounds exhibited significant antiamoebic activity against the HM1: IMSS strain of Entamoeba histolytica, suggesting their potential as therapeutic agents Zaidi et al., 2015.
Fluorescent Property Evaluation
The research by Hasan et al. (2011) focuses on the synthesis of 1,3,5-triaryl-2-pyrazolines, involving (3,4-dimethylphenyl) hydrazine hydrochloride in the reaction process. This study unveils the fluorescent properties of these compounds, highlighting their potential application in the development of fluorescent materials and sensors. The fluorescent behavior of these compounds, particularly in the blue region of the visible spectrum, could be of significant interest for various scientific and industrial applications Hasan et al., 2011.
Luminescence Sensing Applications
Shi et al. (2015) synthesized lanthanide(III)-organic frameworks using 2-(3,4-dimethylphenyl)-1H-imidazole-4,5-dicarboxylic acid. These frameworks demonstrated selective sensitivity to benzaldehyde-based derivatives, showcasing their potential as fluorescence sensors. This research presents an innovative application of dimethylphenyl imidazole dicarboxylate-based compounds in the detection and sensing of specific chemicals, leveraging their luminescent properties Shi et al., 2015.
Safety and Hazards
properties
IUPAC Name |
1-(3,4-dimethylphenyl)ethanamine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N.ClH/c1-7-4-5-10(9(3)11)6-8(7)2;/h4-6,9H,11H2,1-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQTBJFBMMKGXGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(C)N)C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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